Cas no 358767-84-7 (Cyclohexanecarboxaldehyde,2,6-dimethyl-)
358767-84-7 structure
Product Name:Cyclohexanecarboxaldehyde,2,6-dimethyl-
CAS No:358767-84-7
MF:C9H16O
MW:140.222743034363
CID:303260
PubChem ID:11423647
Update Time:2025-04-19
Cyclohexanecarboxaldehyde,2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxaldehyde,2,6-dimethyl-
- Cyclohexanecarboxaldehyde,2,6-dimethyl-, (1a,2a,6a)- (9CI)
- Cyclohexanecarboxaldehyde, 2,6-dimethyl-, (1alpha,2alpha,6alpha)- (9CI)
- 358767-84-7
-
- Inchi: 1S/C9H16O/c1-7-4-3-5-8(2)9(7)6-10/h6-9H,3-5H2,1-2H3/t7-,8+,9?
- InChI Key: XXGMGNSKVTYPDN-JVHMLUBASA-N
- SMILES: O=CC1[C@H](C)CCC[C@@H]1C
Computed Properties
- Exact Mass: 140.12000
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.25760
Cyclohexanecarboxaldehyde,2,6-dimethyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
358767-84-7 (Cyclohexanecarboxaldehyde,2,6-dimethyl-) Related Products
- 26254-92-2(2-Ethyl-3-methylbutanal)
- 6688-11-5(Cyclooctanecarbaldehyde)
- 18459-51-3(Hexanal, 2-butyl-)
- 110-41-8(2-METHYLUNDECANAL)
- 186971-92-6(1,4-Cyclohexanedicarboxaldehyde, trans- (9CI))
- 19009-56-4(2-METHYL-1-DECANAL)
- 16630-91-4(2-Methylheptanal)
- 2043-61-0(cyclohexanecarbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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